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Compound Name:
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xamide

CAS No.: 315712-15-3

Cat. No.: B3124142

Get Quote

Selectivity Profiling: N-(2,4-
dimethylphenyl)cyclohexanecarboxamide
A Technical Guide to TRP Channel Modulation &
Sensory Pharmacology
Executive Summary & Molecule Profile
N-(2,4-dimethylphenyl)cyclohexanecarboxamide represents a specific subclass of "non-

menthol" cooling agents. Unlike menthol, which activates TRPM8 but suffers from high volatility

and bitterness, N-aryl-carboxamides are designed for sustained cooling with reduced off-notes.

Chemical Class:N-aryl-cyclohexanecarboxamide.
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Primary Target:TRPM8 (Transient Receptor Potential Melastatin 8) – The primary cold and

menthol receptor.

Mechanism of Action: Allosteric modulation of the TRPM8 voltage-gated ion channel,

lowering the activation threshold to physiological temperatures.

Key Structural Feature: The 2,4-dimethylphenyl group (xylidine) replaces the standard

alkyl/alkoxy-phenyl groups found in WS-3 or WS-12, potentially altering lipophilicity (LogP)

and receptor dwell time.

Comparative Performance Landscape
To objectively assess this molecule, it must be benchmarked against industry standards. The

following table outlines the expected performance metrics based on Structure-Activity

Relationship (SAR) data for the N-aryl-carboxamide class.

Table 1: Comparative Efficacy & Selectivity Profile
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Feature

N-(2,4-

dimethylphenyl)

- (Target
Molecule)

Menthol

(Natural
Standard)

WS-3 (Industry
Standard)

WS-12 (High
Potency Tool)

Primary Target TRPM8 TRPM8 TRPM8 TRPM8

Potency (EC₅₀)
Predicted: 0.5 –

2.0 µM
~19 µM ~3.7 µM ~0.04 µM

Cooling Onset
Rapid (High

Lipophilicity)
Instant Moderate Slow

Duration
Sustained (>20

min)
Short (<10 min) Medium Very Long

TRPV1 Activity
Low/Negligible

(Desired)

Moderate

(Burning)
Low Negligible

TRPA1 Activity Low
Moderate

(Irritation)
Low Low

LogP (Calc) ~4.2 3.2 3.7 5.1

Sensory Profile
Cooling without

bitterness

Cooling +

Bitter/Aroma
Cooling

Cooling

(Ethereal)

Analyst Note: The 2,4-dimethyl substitution increases steric bulk compared to the ethyl group of

WS-3. This often correlates with increased receptor occupancy time, suggesting this molecule

may function as a "long-acting" cooling agent.

Critical Selectivity Targets (The "Related Targets")
Profiling is not just about potency; it is about safety and sensation quality. You must screen

against the following to ensure the molecule does not cause pain (nociception) or irritation.
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A. The "Pain Triad" (TRP Selectivity)
TRPV1 (Vanilloid Receptor): Activated by heat and capsaicin.

Risk: If the molecule activates TRPV1, the "cooling" sensation will turn into a "burning"

sensation.

Goal: EC₅₀ > 100 µM (Inactive).

TRPA1 (Ankyrin Receptor): Activated by wasabi/mustard oil.

Risk: Activation causes stinging and neurogenic inflammation.

Goal: EC₅₀ > 50 µM.

B. Safety & Off-Targets
NaV1.7 / NaV1.8 (Sodium Channels):

Rationale: The 2,4-dimethylphenyl moiety is structurally identical to the xylidide group in

Lidocaine.

Risk: Potential local anesthetic effect (numbing) rather than just cooling.

Screening Requirement: Patch clamp electrophysiology to rule out NaV block.

P2X7 Receptor:

Rationale: Cyclohexanecarboxamides are a privileged scaffold for P2X7 antagonism.

Risk: Unintended immunomodulation.

Experimental Protocols
Protocol A: High-Throughput Calcium Flux Assay
(FLIPR)
Use this for primary screening of TRPM8 potency and TRPV1/A1 selectivity.
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Materials:

HEK293 cells stably expressing hTRPM8, hTRPV1, or hTRPA1.

Calcium indicator dye (Fluo-4 AM or Fura-2).

Assay Buffer: HBSS + 20mM HEPES, pH 7.4.

Workflow:

Cell Plating: Seed cells at 15,000 cells/well in 384-well black-wall plates. Incubate 24h.

Dye Loading: Incubate with Fluo-4 AM (4 µM) for 45 min at 37°C. Wash 3x with assay buffer.

Compound Preparation: Dissolve N-(2,4-dimethylphenyl)cyclohexanecarboxamide in

DMSO (10 mM stock). Serial dilute (10-point dose-response, 30 µM to 1 nM).

Agonist Mode (TRPM8): Inject compound. Monitor fluorescence (

) for 180s.

Positive Control: Icilin (1 µM) or Menthol (100 µM).

Antagonist Mode (TRPV1/A1): Pre-incubate compound for 10 min. Inject challenge agonist

(Capsaicin 100 nM for TRPV1). Monitor signal reduction.

Data Analysis: Calculate

. Fit data to a 4-parameter logistic equation to determine EC₅₀.

Protocol B: Whole-Cell Patch Clamp Electrophysiology
Use this to validate the mechanism and check for voltage-dependence.

Setup: Axon MultiClamp 700B amplifier, Digidata 1550B.

Pipette Solution (Intracellular): 140 mM CsCl, 10 mM EGTA, 10 mM HEPES (pH 7.2).

Bath Solution (Extracellular): Standard Tyrode’s solution.
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Protocol:

Hold membrane potential at -60 mV.

Apply voltage ramp from -100 mV to +100 mV over 500 ms.

Perfuse N-(2,4-dimethylphenyl)cyclohexanecarboxamide (10 µM).

Observation: Look for outwardly rectifying currents characteristic of TRPM8.

Validation: Apply TRPM8 antagonist (AMTB or BCTC) to block the current.

Visualization of Signaling & Workflow
Figure 1: TRP Channel Selectivity & Signaling Pathway
This diagram illustrates the differential signaling pathways. The goal is to activate the Blue path

(TRPM8) while avoiding the Red (TRPV1) and Yellow (TRPA1) paths.
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Caption: Differential activation pathways. The target molecule must selectively engage TRPM8

(Green path) while minimizing cross-talk with TRPV1/TRPA1 (Red/Yellow paths) to prevent

nociception.

Figure 2: Screening Workflow Logic
This flowchart defines the decision matrix for advancing the compound.
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Compound Synthesis:
N-(2,4-dimethylphenyl)

cyclohexanecarboxamide

Primary Screen:
hTRPM8 FLIPR (Ca2+)

EC50 < 5 µM?

Selectivity Screen:
hTRPV1 & hTRPA1

Yes

Discard / Re-engineer

No (Inactive)Selectivity Ratio
> 50-fold?

Safety Screen:
hERG & NaV1.7

Yes

No (Promiscuous)

Lead Candidate:
Proceed to Formulation

Clean Profile Toxicity Risk

Click to download full resolution via product page

Caption: Go/No-Go decision tree for profiling N-aryl-carboxamides. Selectivity >50-fold against

TRPV1 is the critical gatekeeper.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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